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Compound of Interest

Compound Name: 2,2'-Dibromo-9,9'-spirobifluorene

Cat. No.: B1249592 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,2'-Dibromo-9,9'-
spirobifluorene as a foundational monomer for the synthesis of advanced polymer

membranes for gas separation. The inherent rigidity and contorted structure of the

spirobifluorene core, further functionalized with bromine atoms, leads to polymers of intrinsic

microporosity (PIMs) with exceptional gas permeability and selectivity. This document outlines

the synthesis of derivative monomers, subsequent polymerization, membrane fabrication, and

the resulting gas separation performance.

Rationale for Use in Gas Separation
The unique spiro-center of the 9,9'-spirobifluorene unit results in a rigid, non-planar polymer

backbone. This structural feature prevents efficient chain packing, creating a high fractional

free volume and interconnected microporosity. The introduction of bromine atoms onto the

spirobifluorene core, as in 2,2'-Dibromo-9,9'-spirobifluorene and its derivatives, further

enhances these properties. The bulky bromine substituents can increase the dihedral angle

between monomer units in the polymer chain, leading to even greater steric hindrance and,

consequently, higher gas permeability.
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Polyimides synthesized from a diamine derivative of dibromospirobifluorene, namely 3,3′-

dibromo-9,9′-spirobifluorene-2,2′-diamine (BSBF), have demonstrated significantly enhanced

gas separation properties compared to their non-brominated analogues.[1][2] The data

presented below showcases the performance of three such polyimides, derived from the

reaction of BSBF with three different dianhydrides: 4,4′-(Hexafluoroisopropylidene)diphthalic

anhydride (6FDA), Pyromellitic dianhydride (PMDA), and 3,3′,4,4′-diphenylsulfone

tetracarboxylic dianhydride (SPDA).

Gas Permeability Data

Polymer
H₂
Permeabilit
y (Barrer)

CO₂
Permeabilit
y (Barrer)

O₂
Permeabilit
y (Barrer)

N₂
Permeabilit
y (Barrer)

CH₄
Permeabilit
y (Barrer)

6FDA-BSBF 711 752 224 69.8 39.6

PMDA-BSBF 609 693 196 59.8 36.5

SPDA-BSBF 462 488 134 40.6 23.2

Data sourced from Ma et al., Macromolecules, 2013.[1][2]

Ideal Gas Selectivity Data
Polymer H₂/N₂ H₂/CH₄ CO₂/N₂ CO₂/CH₄ O₂/N₂

6FDA-BSBF 10.2 18.0 10.8 19.0 3.2

PMDA-BSBF 10.2 16.7 11.6 19.0 3.3

SPDA-BSBF 11.4 19.9 12.0 21.0 3.3

Data sourced from Ma et al., Macromolecules, 2013.[1][2]

Experimental Protocols
The following protocols are based on the methodologies described by Ma et al. for the

synthesis of bromine-substituted spirobifluorene-based polyimides and their fabrication into gas

separation membranes.[1][2]
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Synthesis of 3,3′-dibromo-9,9′-spirobifluorene-2,2′-
diamine (BSBF)
This protocol describes the synthesis of a key diamine intermediate derived from 9,9'-

spirobifluorene. 2,2'-Dibromo-9,9'-spirobifluorene can be a precursor in similar synthetic

pathways.

Materials:

9,9′-spirobifluorene-2,2′-diamine (SBF)

N-Bromosuccinimide (NBS)

N,N-Dimethylformamide (DMF)

Ethanol

Deionized water

Procedure:

Dissolve 9,9′-spirobifluorene-2,2′-diamine (SBF) in N,N-Dimethylformamide (DMF) in a flask

equipped with a magnetic stirrer.

Cool the solution in an ice bath.

Slowly add a solution of N-Bromosuccinimide (NBS) in DMF to the SBF solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir overnight.

Pour the reaction mixture into a stirred solution of ethanol and water to precipitate the

product.

Filter the precipitate, wash thoroughly with deionized water, and dry under vacuum.

Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to

yield pure 3,3′-dibromo-9,9′-spirobifluorene-2,2′-diamine (BSBF).
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9,9'-spirobifluorene-
2,2'-diamine (SBF)

Reaction in DMF,
ice bath -> RT, overnight

N-Bromosuccinimide
(NBS) in DMF

Precipitation in
Ethanol/Water Filtration and Washing Drying under vacuum Recrystallization Pure 3,3'-dibromo-9,9'-spirobifluorene-

2,2'-diamine (BSBF)

BSBF Monomer in m-cresol

Polymerization
80°C, 4h -> 200°C, 16hPMDA Monomer

Triethylamine &
Benzoic Acid

Precipitation
in Methanol Filtration and Washing Drying in vacuum oven

150°C, 24h
PMDA-BSBF

Polyimide
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1-2 wt% Polymer Solution

Filtration (0.45 µm PTFE)

Solution Casting on Glass Plate

Slow Solvent Evaporation
(24-48h)

Vacuum Oven Drying

Gas Permeation Testing
(Constant-Volume, Variable-Pressure)

Calculate Permeability
and Selectivity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: 2,2'-Dibromo-9,9'-spirobifluorene in
Gas Separation Membranes]. BenchChem, [2026]. [Online PDF]. Available at:
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separation-membrane-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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